Cas no 1092087-68-7 (Ximaolide F; 14-Ac)

• Product Name: Ximaolide F; 14-Ac
• CAS No: 1092087-68-7
• MF: C₄₅H₆₈O₁₁
• MW: 785.014835357666
• CID: 6746251
• Update Time: 2024-03-03

Ximaolide F; 14-Ac Chemical and Physical Properties

Names and Identifiers

• (+)-Ximaolide G
• Ximaolide F; 14-Ac

• Inchi： 1S/C45H68O11/c1-25(2)32-22-35(48)28(5)14-12-13-26(3)20-36(49)33-21-29(6)41-34(45(33,23-37(32)50)42(51)53-11)19-27(4)15-16-40-44(10,56-31(8)47)18-17-39(55-40)43(9,52)24-38(41)54-30(7)46/h19,25-26,28,32-34,38-40,52H,12-18,20-24H2,1-11H3
• InChI Key： JJCYFFDBFYPTHQ-UHFFFAOYSA-N
• SMILES： COC(C12C3C=C(CCC4C(OC(=O)C)(C)CCC(C(CC(C3=C(C)CC1C(=O)CC(C)CCCC(C)C(=O)CC(C(C)C)C(=O)C2)OC(=O)C)(O)C)O4)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 56
• XLogP3: 4.882

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids